Cas no 1955562-00-1 (1-methyl-5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl fluoride)

• Product Name: 1-methyl-5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl fluoride
• CAS No: 1955562-00-1
• MF: C₇H₅Cl₃FNO₃S
• MW: 308.541901350021
• MDL: MFCD28968511
• CID: 5163002
• PubChem ID: 122236061
• Update Time: 2025-05-23

1-methyl-5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-sulfonyl fluoride, 1-methyl-5-(2,2,2-trichloroacetyl)-
• 1-methyl-5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl fluoride

• MDL： MFCD28968511
• Inchi： 1S/C7H5Cl3FNO3S/c1-12-3-4(16(11,14)15)2-5(12)6(13)7(8,9)10/h2-3H,1H3
• InChI Key： DTPGZLDIAQKBFM-UHFFFAOYSA-N
• SMILES： N1(C)C(C(C(Cl)(Cl)Cl)=O)=CC(S(F)(=O)=O)=C1

Additional information on 1-methyl-5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl fluoride

1-Methyl-5-(Trichloroacetyl)-1H-Pyrrole-3-Sulfonyl Fluoride (CAS No. 1955562-00-1)

The compound 1-methyl-5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl fluoride, identified by the CAS registry number 1955562-00-1, is a highly specialized chemical entity with significant potential in various fields of research and application. This compound belongs to the class of sulfonyl fluorides, which are known for their reactivity and versatility in organic synthesis. The structure of this molecule incorporates a pyrrole ring, which is a five-membered aromatic heterocycle containing one nitrogen atom, substituted with a methyl group at position 1 and a trichloroacetyl group at position 5. Additionally, the sulfonyl fluoride group at position 3 introduces unique electronic and steric properties that make this compound particularly interesting for researchers.

Recent studies have highlighted the importance of sulfonyl fluorides in drug discovery and development. The sulfonyl fluoride group is known to act as a bioisostere for other functional groups, such as sulfonamides or esters, offering potential advantages in terms of pharmacokinetics and bioavailability. In the case of 1-methyl-5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl fluoride, the combination of the pyrrole ring and the sulfonyl fluoride group creates a molecule with potential applications in medicinal chemistry, particularly in the design of kinase inhibitors or other enzyme-targeting agents.

The trichloroacetyl substituent at position 5 introduces significant electron-withdrawing effects, which can influence the electronic properties of the pyrrole ring. This substitution pattern may enhance the reactivity of the sulfonyl fluoride group, making it more susceptible to nucleophilic attack. Such reactivity is valuable in organic synthesis, where sulfonyl fluorides are often used as intermediates for constructing sulfonamides or other sulfur-containing compounds.

From a synthetic perspective, the preparation of 1-methyl-5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl fluoride involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. The synthesis typically begins with the formation of the pyrrole ring through cyclization reactions, followed by functionalization at specific positions to introduce the methyl, trichloroacetyl, and sulfonyl fluoride groups. The use of protecting groups and selective deprotection strategies is often necessary to achieve the desired regioselectivity and stereochemistry.

In terms of applications, this compound has shown promise in preliminary studies as a building block for constructing bioactive molecules. For instance, its sulfonyl fluoride group can serve as an electrophilic site for nucleophilic substitutions with amino acids or other nitrogen-containing compounds, leading to the formation of sulfonamides with potential pharmacological activity. Additionally, the trichloroacetyl group may contribute to lipophilicity and metabolic stability, which are desirable properties in drug candidates.

Recent advancements in computational chemistry have also enabled researchers to model the interactions of 1-methyl-5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl fluoride with various biological targets. Molecular docking studies have suggested that this compound may bind effectively to certain protein pockets, particularly those associated with kinase enzymes. These findings have sparked interest in further exploring its potential as a lead compound in anti-cancer drug development.

In conclusion, 1-methyl-5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl fluoride (CAS No. 1955562-00-1) represents a valuable addition to the arsenal of chemical tools available for research and development. Its unique structure combines functional groups with distinct chemical properties, making it a versatile building block for organic synthesis and drug discovery. As ongoing studies continue to uncover its full potential, this compound is poised to play an increasingly important role in advancing scientific knowledge and therapeutic innovation.